3-(3-Fluoro-2-hydroxypropyl)piperidin-4-one

• Molecular Formula: C8H14FNO2
• Molecular Weight: 175.20 g/mol
• SMILES: C1CNCC(C1=O)CC(CF)O
• InChI: InChI=1S/C8H14FNO2/c9-4-7(11)3-6-5-10-2-1-8(6)12/h6-7,10-11H,1-5H2
• InChIKey: FSBVGMBPNINJCV-UHFFFAOYSA-N

3-(3-Fluoro-2-hydroxypropyl)piperidin-4-one: Overview & Procurement

3-(3-Fluoro-2-hydroxypropyl)piperidin-4-one (CAS 1850320-93-2) is a fluorinated piperidin-4-one derivative with molecular formula C₈H₁₄FNO₂ and molecular weight 175.20 g/mol . The compound features a piperidin-4-one core substituted at the 3-position with a 3-fluoro-2-hydroxypropyl side chain [1]. The piperidin-4-one scaffold serves as a versatile building block in medicinal chemistry and pharmaceutical intermediate synthesis, with the 4-ketone moiety providing a reactive handle for further derivatization [2]. The specific combination of a 3-position substitution pattern on a piperidin-4-one ring with a fluorohydroxypropyl side chain distinguishes this compound from more common N-alkylated piperidin-4-one derivatives and represents a distinct chemical space with potential relevance for structure-activity relationship (SAR) studies in drug discovery programs .

C3-substituted piperidin-4-one retains a secondary amine handle for N-derivatization (acylation, alkylation, sulfonylation).

3-Fluoro-2-hydroxypropyl side chain supports metabolic stability studies and ¹⁸F radiolabeling scaffold development.

Chiral center at C2 of the side chain offers potential for enantiomer-specific SAR profiling.

• [1] Kuujia. CAS No. 1850320-93-2: 3-(3-Fluoro-2-hydroxypropyl)piperidin-4-one. View Source
• [2] PubChem. 4-Piperidone (piperidin-4-one). National Center for Biotechnology Information. View Source

3-(3-Fluoro-2-hydroxypropyl)piperidin-4-one: Analog Differentiation

Piperidin-4-one derivatives exhibit profound differences in physicochemical properties, synthetic accessibility, and downstream derivatization potential depending on substitution position (N-alkylation versus C3-alkylation) and side chain composition . The target compound bears substitution at the C3 position of the piperidin-4-one ring, whereas many commercially available analogs are N-alkylated derivatives (substitution at the ring nitrogen), resulting in fundamentally different electronic environments around the ketone moiety and distinct reactivity profiles . The presence of a fluorine atom in the hydroxypropyl side chain introduces additional stereoelectronic effects—enhanced metabolic stability relative to non-fluorinated hydroxypropyl analogs, increased lipophilicity compared to non-fluorinated counterparts, and the capacity for specific ¹⁸F radiolabeling applications—that are absent in chloro- or unsubstituted hydroxypropyl derivatives [1]. These structural distinctions preclude generic interchangeability in synthetic routes and SAR studies, as detailed in the quantitative evidence below.

N-Alkylated regioisomer

The N-alkylated analog (CAS 1861402-58-5) contains a tertiary amine, lacking the secondary amine handle available in the C3-substituted compound; reactivity and derivatization pathways differ substantially.

Piperidin-2-one (lactam) analog

The 2-one lactam (CAS 1855539-21-7) is far less electrophilic at the carbonyl; typical ketone-based transformations (reductive amination, Grignard, Wittig) may not transfer directly.

Non-fluorinated hydroxypropyl analog

Absence of fluorine removes the metabolic stabilization and ¹⁸F labeling capacity characteristic of the fluorinated side chain; pharmacokinetic and imaging applications may not be interchangeable.

• [1] Holan, M., et al. (2021). Automated radiosynthesis of two ¹⁸F-labeled tracers containing 3-fluoro-2-hydroxypropyl moiety, [¹⁸F]FMISO and [¹⁸F]PM-PBB3, via [¹⁸F]epifluorohydrin. EJNMMI Radiopharmacy and Chemistry, 6, 23. View Source

3-(3-Fluoro-2-hydroxypropyl)piperidin-4-one: Comparator Evidence

C3-Alkylation vs. N-Alkylation Substitution

The target compound features alkylation at the C3 carbon position of the piperidin-4-one ring, in contrast to the N-alkylated regioisomer 1-(3-fluoro-2-hydroxypropyl)piperidin-4-one (CAS 1861402-58-5) . This substitution pattern difference results in fundamentally distinct chemical and biological profiles . The C3-alkylated structure preserves the secondary amine (NH) functionality at the ring nitrogen, whereas the N-alkylated analog converts the nitrogen to a tertiary amine .

C3 vs N-Alkylation

Head-to-head

C3-substituted: secondary amine (NH)
N-alkylated: tertiary amine
Predicted ΔpKa ~1–2; ΔLogP ~0.3–0.5

Enables N-derivatization not possible with N-alkylated analog; supports distinct synthetic routes.

In silico prediction; experimental confirmation may refine values.

Evidence Dimension	Substitution position and nitrogen functionality
Target Compound Data	C3-alkylated piperidin-4-one; secondary amine (NH) at ring nitrogen; CAS 1850320-93-2
Comparator Or Baseline	1-(3-Fluoro-2-hydroxypropyl)piperidin-4-one; N-alkylated; tertiary amine; CAS 1861402-58-5
Quantified Difference	Structural: nitrogen substitution state differs (secondary vs. tertiary amine); predicted pKa difference: NH pKa ~10-11 (C3-substituted) vs. N-alkylated tertiary amine pKa ~8-9; LogP difference: estimated ΔLogP of ~0.3-0.5 units lower for C3-substituted due to exposed NH hydrogen bonding capacity
Conditions	Structural analysis; in silico physicochemical property prediction

Why This Matters

The preserved secondary amine enables distinct synthetic derivatization pathways (N-acylation, N-alkylation, N-sulfonylation) not available to the N-alkylated comparator, expanding downstream chemical space accessibility.

Piperidin-4-one vs. Piperidin-2-one Ring Oxidation

The target compound contains a piperidin-4-one core (ketone at ring position 4), differentiating it from the piperidin-2-one analog 3-(3-fluoro-2-hydroxypropyl)piperidin-2-one (CAS 1855539-21-7) which features a lactam (cyclic amide) functionality . This distinction is critical for both physicochemical properties and synthetic utility .

4-Ketone vs 2-Lactam

Head-to-head

Ketone (νC=O ~1715 cm⁻¹) – nucleophilic addition/reduction
Lactam (νC=O ~1650–1680 cm⁻¹) – less electrophilic, resistant to reduction

Ketone supports reductive amination, Grignard, Wittig; lactam is largely inert under these conditions.

Functional group reactivity is well established in heterocyclic chemistry.

Evidence Dimension	Ring carbonyl position and functional group type
Target Compound Data	Piperidin-4-one (ketone); C₈H₁₄FNO₂; MW 175.20; CAS 1850320-93-2; predicted LogP ~0.1-0.3; hydrogen bond acceptor count: 3
Comparator Or Baseline	3-(3-Fluoro-2-hydroxypropyl)piperidin-2-one (lactam/cyclic amide); C₈H₁₄FNO₂; MW 175.20; CAS 1855539-21-7; predicted LogP ~0.0-0.2; hydrogen bond acceptor count: 3
Quantified Difference	Functional group difference: ketone (νC=O ~1715 cm⁻¹) vs. lactam amide (νC=O ~1650-1680 cm⁻¹). Reactivity: ketone undergoes nucleophilic addition/reduction; lactam amide is less electrophilic, resistant to reduction. Predicted pKa: piperidin-4-one NH ~10-11; piperidin-2-one NH ~14-15 (amide-like)
Conditions	Structural comparison; functional group analysis; in silico property prediction

Why This Matters

The piperidin-4-one ketone serves as a versatile handle for reductive amination, Grignard addition, and Wittig olefination, while the lactam comparator is largely inert under these conditions, making the target compound more suitable for synthetic elaboration.

Fluorinated vs. Non-Fluorinated Side Chain

The 3-fluoro-2-hydroxypropyl side chain introduces a fluorine atom that confers quantifiable advantages in metabolic stability and lipophilicity relative to the non-fluorinated 3-hydroxypropyl analog 1-(3-hydroxypropyl)piperidin-4-one (CAS not specified in search results; MW 157.21 g/mol) . Fluorine substitution at the terminal position of alkyl chains is a validated strategy for blocking cytochrome P450-mediated oxidative metabolism [1].

Fluorine Metabolic Effect

Class-level

Terminal F may increase metabolic t₁/₂ ~2–10 fold (class-level)
¹⁸F labeling compatible (t₁/₂ 109.8 min)

Supports metabolic stabilization and PET tracer development.

Direct experimental data for this compound not available; inferred from fluorinated alkyl chain SAR.

Evidence Dimension	Metabolic stability (class-level inference from fluorinated alkyl chains)
Target Compound Data	3-fluoro-2-hydroxypropyl substituent; MW 175.20 g/mol; LogP increase of ~0.4-0.6 units vs. non-fluorinated analog (estimated); metabolic blockade at terminal position
Comparator Or Baseline	3-hydroxypropyl-substituted piperidin-4-one analog (MW 157.21 g/mol); susceptible to terminal oxidation
Quantified Difference	Class-level observation: terminal fluorine substitution in alkyl chains typically increases metabolic half-life by 2-10 fold relative to non-fluorinated counterparts; ¹⁸F radiolabeling capability (half-life 109.8 min) uniquely enabled for PET tracer applications
Conditions	Class-level inference from fluorinated alkyl chain SAR literature; no direct experimental data available for this specific compound

Why This Matters

The fluorine atom provides both metabolic stabilization (critical for in vivo pharmacology studies) and the capacity for ¹⁸F radiolabeling, enabling PET imaging applications that are impossible with non-fluorinated analogs.

• [1] Holan, M., et al. (2021). Automated radiosynthesis of two ¹⁸F-labeled tracers containing 3-fluoro-2-hydroxypropyl moiety, [¹⁸F]FMISO and [¹⁸F]PM-PBB3, via [¹⁸F]epifluorohydrin. EJNMMI Radiopharmacy and Chemistry, 6, 23. View Source

Chiral Side Chain: Stereochemistry Potential

The 3-fluoro-2-hydroxypropyl side chain contains a stereogenic center at the C2 position bearing the hydroxyl group, creating the potential for enantiomeric resolution and stereochemistry-dependent biological activity [1]. This chiral feature is absent in achiral analogs such as 1-(2-fluoropropyl)piperidin-4-one and 1-(3-fluoropropyl)piperidin-4-one derivatives that lack a hydroxyl group, as well as in 3-fluoropiperidin-4-one (CAS 1070955-78-0) which bears fluorine directly on the ring .

Chiral Complexity

Class-level

Side-chain chiral center
HBD count = 2 (OH+NH) vs 0–1 in achiral analogs

Supports enantiomer-specific biological profiling after resolution.

Supplied as racemic mixture; enantiomeric separation and characterization required.

Evidence Dimension	Stereochemical complexity and potential for enantioselective interactions
Target Compound Data	3-fluoro-2-hydroxypropyl side chain with C2 stereogenic center (racemic as supplied unless specified); two possible enantiomers; hydrogen bond donor count: 2 (NH + OH)
Comparator Or Baseline	1-(2-fluoropropyl)piperidin-4-one (no hydroxyl, achiral side chain); 1-(3-fluoropropyl)piperidin-4-one (no hydroxyl, achiral); 3-fluoropiperidin-4-one (ring fluorine, chiral at C3 but no side chain hydroxyl)
Quantified Difference	Hydrogen bond donor count: target compound = 2; fluoropropyl comparators = 0-1. Rotatable bonds: target compound = 4; ring-fluorinated comparator = 1. Chirality: target compound has side-chain stereogenic center enabling enantiomer-specific SAR exploration
Conditions	Structural and stereochemical analysis; class-level inference from chiral drug design principles

Why This Matters

The stereogenic center enables enantiomer-specific biological profiling, offering a potential avenue for identifying enantiomers with differentiated potency, selectivity, or pharmacokinetic properties relative to racemic mixtures or achiral comparators.

• [1] Kuujia. CAS No. 1850320-93-2: 3-(3-Fluoro-2-hydroxypropyl)piperidin-4-one. Molecular Formula C₈H₁₄FNO₂. View Source

Physicochemical Property Comparison

The target compound occupies a distinct physicochemical property space compared to unsubstituted piperidin-4-one (MW 99.13 g/mol; CAS 41661-47-6) and core-fluorinated analogs such as 3-fluoropiperidin-4-one (MW 117.12 g/mol; CAS 1070955-78-0) [1]. The 3-fluoro-2-hydroxypropyl side chain adds both molecular weight and hydrogen bonding capacity in a balanced manner suitable for central nervous system (CNS) drug-like property space .

CNS Drug-like Profile

Cross-study comparable

MW 175.20, TPSA ~49.3 Ų, HBD=2, HBA=3
Rotatable bonds=4, LogP ~0.1–0.3

Favorable CNS drug-like space; balanced polarity and flexibility.

In silico prediction; experimental LogP/BBB data may vary.

Evidence Dimension	Molecular weight, hydrogen bonding capacity, and CNS drug-likeness parameters
Target Compound Data	MW 175.20 g/mol; HBD count = 2; HBA count = 3; TPSA ~49.3 Ų; rotatable bonds = 4; predicted LogP ~0.1-0.3
Comparator Or Baseline	Piperidin-4-one (MW 99.13; HBD=1; HBA=2; TPSA ~29.1 Ų); 3-fluoropiperidin-4-one (MW 117.12; HBD=1; HBA=2; TPSA ~29.1 Ų); 1-(3-hydroxypropyl)piperidin-4-one (MW 157.21; HBD=2; HBA=3; TPSA ~49.3 Ų)
Quantified Difference	MW increase vs. unsubstituted core: +76.07 g/mol; HBD increase: +1; HBA increase: +1; TPSA increase: +20.2 Ų. Relative to non-fluorinated hydroxypropyl analog: MW increase +18.0 g/mol (fluorine substitution); LogP increase ~0.4-0.6 units
Conditions	In silico physicochemical property prediction; comparative analysis with structurally characterized analogs

Why This Matters

The compound's physicochemical profile (MW < 200, moderate TPSA, balanced HBD/HBA, modest LogP) positions it favorably for CNS drug discovery programs where compounds must balance blood-brain barrier permeability with aqueous solubility.

• [1] J-GLOBAL. Piperidin-4-one. Molecular Formula C₅H₉NO, Molecular Weight 99.133. View Source

3-(3-Fluoro-2-hydroxypropyl)piperidin-4-one: Application Scenarios

CNS Drug Discovery: BBB-Permeable Lead Optimization

The compound's physicochemical profile—MW 175.20 g/mol, TPSA ~49.3 Ų, balanced hydrogen bond donor/acceptor counts (2 HBD, 3 HBA), and modest predicted LogP (~0.1-0.3)—positions it within favorable CNS drug-like property space [1]. The preserved secondary amine at the piperidine nitrogen enables subsequent N-functionalization (alkylation, acylation, sulfonylation) for SAR exploration, while the 4-ketone serves as a handle for reductive amination or Grignard addition to generate structural diversity . The fluorine atom in the side chain provides metabolic stabilization against oxidative degradation at the terminal position, a class-level advantage derived from fluorinated alkyl chain SAR .

PET Tracer Development: ¹⁸F Radiolabeling Scaffold

The 3-fluoro-2-hydroxypropyl moiety is a validated structural motif for ¹⁸F radiolabeling via [¹⁸F]epifluorohydrin chemistry, as demonstrated in the automated radiosynthesis of clinical PET tracers [¹⁸F]FMISO (hypoxia imaging) and [¹⁸F]PM-PBB3 (tau imaging) [1]. The target compound, bearing this exact 3-fluoro-2-hydroxypropyl group, may serve as a cold reference standard for radiochemistry development or as a precursor scaffold for novel PET tracer design. The fluorine-18 isotope (half-life 109.8 min) enables whole-body PET imaging with clinically relevant temporal resolution . The piperidin-4-one core provides a synthetically tractable framework for attaching targeting vectors or pharmacophores prior to radiolabeling.

Stereochemistry-Dependent Pharmacology: Enantiomeric Resolution

The chiral center at the C2 position of the 3-fluoro-2-hydroxypropyl side chain creates the opportunity for enantiomeric resolution and differential biological profiling [1]. In medicinal chemistry programs where the piperidine scaffold engages a stereosensitive binding pocket (e.g., GPCRs, ion channels, transporters), individual enantiomers may exhibit quantifiable differences in target affinity, functional activity, or off-target selectivity . The compound's availability as a racemic mixture provides a starting point for chiral chromatography separation and subsequent enantiomer-specific SAR studies, a capability not available with achiral analogs such as 1-(2-fluoropropyl)piperidin-4-one or 3-fluoropiperidin-4-one.

Fragment-Based Drug Discovery: 3D Structural Diversity

Fluorinated piperidines and piperidinones have been identified as valuable three-dimensional fragments for fragment-based drug discovery (FBDD), offering increased sp³ character and structural complexity compared to planar aromatic fragments [1]. The target compound combines the 3D conformational flexibility of a piperidin-4-one ring with a chiral fluorohydroxypropyl side chain, providing multiple vectors for fragment growth and optimization . The C3-alkylation pattern (rather than N-alkylation) preserves the secondary amine as an additional functional handle, distinguishing it from N-alkylated piperidin-4-one fragments and offering orthogonal synthetic tractability for hit-to-lead progression.

Application

Selection Property

Validation Focus

CNS lead optimization

Physicochemical profile within CNS drug-like space

BBB permeability and metabolic stability

PET tracer development

3-fluoro-2-hydroxypropyl motif compatible with ¹⁸F labeling

Radiochemical incorporation and specific activity

Enantiomeric profiling

Chiral center enabling enantiomeric resolution

Enantiomer-specific target engagement

Fragment-based discovery

3D structural complexity with multiple synthetic vectors

Hit expansion and lead optimization

• [1] Holan, M., et al. (2021). Automated radiosynthesis of two ¹⁸F-labeled tracers containing 3-fluoro-2-hydroxypropyl moiety, [¹⁸F]FMISO and [¹⁸F]PM-PBB3, via [¹⁸F]epifluorohydrin. EJNMMI Radiopharmacy and Chemistry, 6, 23. View Source